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Compound of Interest

Compound Name: 1-Azetidinesulfonyl chloride

Cat. No.: B1527085

Absolut. Hier ist ein detailliertes Applikations- und Protokollhandbuch zur Derivatisierung von
biogenen Aminen mittels 1-Azetidinsulfonylchlorid, das speziell fir Forscher, Wissenschatftler
und Fachleute in der Wirkstoffentwicklung konzipiert wurde.
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Thema: Ein neuartiger Ansatz zur Derivatisierung biogener Amine mittels 1-
Azetidinsulfonylchlorid fur die UPLC-MS/MS-basierte Lebensmittelanalytik
Autor: Dr. Gemini, Senior Application Scientist

Datum: 1. Januar 2026

Version: 1.0

Einleitung

Biogene Amine (BA) sind stickstoffhaltige, niedermolekulare organische Basen, die durch die
Decarboxylierung von Aminoséuren durch Mikroorganismen entstehen. In Lebensmitteln wie
Fisch, Kase, fermentierten Wurstwaren und Wein ist ihre Konzentration ein wichtiger Indikator
fur die Frische, Qualitat und hygienische Verarbeitung. Hohe Konzentrationen von BAs wie
Histamin, Tyramin, Putrescin und Cadaverin kénnen fir den Menschen toxisch sein und
gesundheitliche Probleme wie Migréane, hypertensive Krisen und Lebensmittelvergiftungen
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verursachen. Daher ist die genaue Quantifizierung von BAs fur die Lebensmittelsicherheit von
entscheidender Bedeutung.

Die direkte Analyse von BAs mittels Flissigchromatographie (LC) ist jedoch mit erheblichen
Herausforderungen verbunden. Die meisten BAs besitzen keine starken Chromophore oder
Fluorophore, was ihre Detektion mittels UV- oder Fluoreszenz-Detektoren erschwert. Zudem
sind sie oft sehr polar, was zu einer schlechten Retention auf gangigen Reversed-Phase (RP)-
Saulen fuhrt.

Eine chemische Derivatisierung vor der chromatographischen Analyse ist eine bewéhrte
Strategie, um diese Hirden zu tberwinden. Durch die Reaktion der priméren und sekundéren
Aminogruppen der BAs mit einem Derivatisierungsreagenz werden deren chemische
Eigenschaften gezielt modifiziert. Dies flhrt zu einer verbesserten chromatographischen
Trennung und einer signifikant erhdhten Empfindlichkeit in der massenspektrometrischen (MS)
Detektion.[1]

Dieses Handbuch stellt einen neuartigen Ansatz vor, der 1-Azetidinsulfonylchlorid als
Derivatisierungsreagenz verwendet. Es wird postuliert, dass die Einfuhrung einer
Azetidinsulfonyl-Gruppe die Hydrophobizitat der Analyten erhdht und eine stabile, leicht
protonierbare Einheit fur die hochempfindliche Elektrospray-lonisierungs-Massenspektrometrie
(ESI-MS) im positiven lonenmodus bereitstellt.

Prinzip der Methode
Chemische Reaktion

Das Kernstlick dieser Methode ist die Reaktion von 1-Azetidinsulfonylchlorid mit den priméaren
und/oder sekundaren Aminogruppen der biogenen Amine. Bei dieser Reaktion handelt es sich
um eine nukleophile Substitution, bei der das Stickstoffatom des Amins das elektrophile
Schwefelatom des Sulfonylchlorids angreift.[2][3] Dies fuhrt zur Bildung einer sehr stabilen
Sulfonamid-Bindung und zur Freisetzung von Chlorwasserstoff (HCI), der durch die basischen
Reaktionsbedingungen neutralisiert wird.

Die allgemeine Reaktionsgleichung lautet:

R-NH:2 (Biogenes Amin) + CsHeNSO2CI (1-Azetidinsulfonylchlorid) - R-NH-SO2NCsHs
(Derivatisiertes Amin) + HCI
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Diese Reaktion wandelt die polaren Amine in weniger polare, stabilere Derivate um, die fur die
nachfolgende Analyse ideal geeignet sind.

Reaktanten
Biogenes Amin o _
(z.B. R-NH2) 1-Azetidinsulfonylchlorid
+
Y

Basischer Puffer
(z.B. Na2COs, pH 10)

60°C
+
Produkte
A\
Stabiles Sulfonamid-Derivat | HCI
(UPLC-MS/MS-aktiv) (neutralisiert durch Base)

Click to download full resolution via product page

Abbildung 1: Schematische Darstellung der Derivatisierungsreaktion.

Vorteile fir die UPLC-MS/MS-Analyse

e Verbesserte Chromatographie: Die gebildeten Sulfonamid-Derivate sind deutlich weniger
polar als die urspringlichen Amine. Dies fuhrt zu einer starkeren Retention auf C18-S&aulen
und ermdglicht eine effiziente chromatographische Trennung von komplexen Gemischen.

o Erhohte MS-Empfindlichkeit: Die Azetidin-Gruppe im Derivat besitzt ein Stickstoffatom, das
unter den sauren Bedingungen der mobilen Phase leicht protoniert werden kann. Dies macht
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die Derivate zu exzellenten Kandidaten fur die Analyse mittels ESI im positiven lonenmodus
(ESI+), was zu einer signifikanten Signalverstarkung und somit zu niedrigeren
Nachweisgrenzen fiuhrt.

o Struktur-spezifische Fragmentierung: Die Sulfonamid-Bindung bietet eine vorhersagbare
Stelle fur die Fragmentierung bei der Tandem-Massenspektrometrie (MS/MS). Dies
ermdglicht die Entwicklung hochspezifischer und selektiver MRM-Ubergéange (Multiple
Reaction Monitoring) fur eine zuverlassige Quantifizierung.

Materialien und Methoden
Chemikalien und Reagenzien

o Standards fur biogene Amine (Histamin, Tyramin, Putrescin-Dihydrochlorid, Cadaverin-
Dihydrochlorid, Spermidin, Spermin, 3-Phenylethylamin, Tryptamin) in hochster Reinheit.

o 1-Azetidinsulfonylchlorid (=95 %)

o Perchlorsaure (HCIO4), 70 %

e Natriumcarbonat (Na2=COs) und Natriumhydrogencarbonat (NaHCO3s)
e Ameisensaure (LC-MS-Qualitat)

o Acetonitril (ACN, LC-MS-Qualitat)

e Wasser (LC-MS-Qualitat)

e Natriumhydroxid (NaOH)

Gerate

e UPLC-System (z.B. Waters ACQUITY UPLC, Agilent 1290 Infinity I1)

o Tandem-Massenspektrometer mit ESI-Quelle (z.B. Sciex Triple Quad, Thermo TSQ, Agilent
Triple Quadrupole)

o Gewebehomogenisator
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Laborzentrifuge (gekuhlt)

Analysenwaage

pH-Meter

Vortexmischer und Thermomixer

Experimentelles Protokoll
Vorbereitung der Losungen

o Standard-Stammlésungen (1000 mg/L): Losen Sie die exakte Menge jedes BA-Standards
einzeln in 0,1 M HCI, um eine Konzentration von 1000 mg/L zu erhalten. Bei -20°C lagern.

 Arbeitsstandard-Mischung (10 mg/L): Mischen Sie Aliquots der Stammldsungen und
verdinnen Sie mit 0,1 M HCI. Daraus werden die Kalibrierstandards hergestellt.

e Carbonat-Puffer (0,1 M, pH 10): Losen Sie Na2COs und NaHCOs in Wasser und stellen Sie
den pH-Wert auf 10,0 ein.

» Derivatisierungsreagenz (5 mg/mL): Losen Sie 1-Azetidinsulfonylchlorid in ACN. Diese
Losung sollte frisch vor Gebrauch angesetzt werden, da Sulfonylchloride
hydrolyseempfindlich sind.

Probenvorbereitung und Extraktion (Beispiel:
Fischprobe)

Abbildung 2: Workflow fur die Extraktion biogener Amine aus Lebensmitteln.

o Einwaage: Wiegen Sie 5 g der homogenisierten Lebensmittelprobe in ein 50-mL-
Zentrifugenrdhrchen ein.

o Extraktion: Figen Sie 10 mL eiskalte 0,4 M Perchlorsaure hinzu.[4]
e Homogenisierung: Homogenisieren Sie die Probe fir 5 Minuten bei hoher Geschwindigkeit.

o Zentrifugation: Zentrifugieren Sie das Homogenat fur 10 Minuten bei 10.000 x g und 4°C.
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Uberstand sammeln: Uberfiihren Sie den Uberstand vorsichtig in ein neues Réhrchen.

Neutralisation: Stellen Sie den pH-Wert des Extrakts langsam unter Ruhren auf 7,0 mit 2 M
NaOH ein. Das ausfallende Kaliumperchlorat wird entfernt.

Zweite Zentrifugation: Zentrifugieren Sie erneut fir 5 Minuten bei 10.000 x g und 4°C.

Filtration: Filtrieren Sie den Uberstand durch einen 0,22-um-Spritzenfilter. Dieser Extrakt ist
nun fir die Derivatisierung bereit.

Derivatisierungsprotokoll

Uberfiihren Sie 100 pL des Probenextrakts oder des Kalibrierstandards in ein 1,5-mL-
Reaktionsgefali.

Fugen Sie 200 pL des Carbonat-Puffers (pH 10) hinzu und mischen Sie kurz.
Geben Sie 200 pL der 1-Azetidinsulfonylchlorid-Losung (5 mg/mL in ACN) hinzu.
Verschlie3en Sie das Gefal3 fest und vortexen Sie es fur 30 Sekunden.
Inkubieren Sie die Mischung fir 45 Minuten bei 60°C in einem Thermomixer.
Kihlen Sie die Probe auf Raumtemperatur ab.

Stoppen Sie die Reaktion durch Zugabe von 20 uL Ameisenséaure, um tberschissiges
Reagenz zu hydrolysieren und die Probe flir die LC-Injektion anzuséuern.

Vortexen Sie die Probe und zentrifugieren Sie sie kurz, bevor Sie sie in ein LC-Vial
uberfuhren.

UPLC-MS/MS Analysebedingungen

Die folgenden Tabellen listen die vorgeschlagenen Startbedingungen fir die

chromatographische Trennung und die massenspektrometrische Detektion auf.

Tabelle 1: Vorgeschlagene UPLC-Parameter
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Parameter Einstellung

i C18 Reversed-Phase (z.B. 100 x 2.1 mm,
Saule

1.8 pm)
Mobile Phase A Wasser + 0,1 % Ameisensaure
Mobile Phase B Acetonitril + 0,1 % Ameisensaure
Flussrate 0,4 mL/min
Injektionsvolumen 2 puL
Saulentemperatur 40°C

| Gradient | 0-1 min: 5% B; 1-8 min: 5% -> 95% B; 8-9 min: 95% B; 9-9.1 min: 95% -> 5% B;
9.1-12 min: 5% B |

Tabelle 2: Theoretische MS/MS-Parameter (ESI+, MRM-Modus) Hinweis: Diese Werte sind
theoretisch und mussen experimentell fir jedes Derivat optimiert werden.

. . Derivat [M+H]*
Biogenes Amin (mi2) Produkt-lon 1 (m/z)  Produkt-lon 2 (m/z)
miz
. 188.1 (Verlust von 58.1 (Azetidin-
Putrescin 325.1 .
Putrescin) Fragment)
) 188.1 (Verlust von 58.1 (Azetidin-
Cadaverin 339.1 _
Cadaverin) Fragment)
) ) 191.1 (Verlust von 82.1 (Imidazol-
Histamin 248.1
Azetidin) Fragment)
) 137.1 (Tyramin- o
Tyramin 274.1 118.1 (SO2-Azetidin)

Fragment)

| Spermidin | 420.2 | 283.2 (Fragment) | 188.1 (Fragment) |

Methodenvalidierung und erwartete Ergebnisse
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Eine neu entwickelte Methode muss gemal? international anerkannter Richtlinien (z.B. AOAC

International) validiert werden, um ihre Zuverlassigkeit, Genauigkeit und Reproduzierbarkeit zu

beweisen. Die wichtigsten Validierungsparameter umfassen:

o Spezifitat: Uberprufung auf Interferenzen aus der Matrix durch Analyse von Leerproben.

 Linearitat: Erstellung von Kalibrierkurven (typischerweise 6-8 Punkte) in einem relevanten

Konzentrationsbereich. Korrelationskoeffizienten (r2) von >0,99 werden erwartet.[4]

» Nachweis- (LOD) und Bestimmungsgrenze (LOQ): Die niedrigste Konzentration, die

zuverlassig nachgewiesen bzw. quantifiziert werden kann.

o Prazision: Ausgedrickt als relative Standardabweichung (RSD) fur Wiederholmessungen

(Intra-Day) und Messungen an verschiedenen Tagen (Inter-Day). RSD-Werte <15 % sind

typischerweise akzeptabel.

» Richtigkeit (Wiederfindung): Bestimmung der Wiederfindungsrate durch Aufstocken von

Proben mit bekannten Konzentrationen an BAs. Wiederfindungsraten im Bereich von 80-120

% gelten als gut.[5]

Tabelle 3: Typische Leistungsdaten fiir etablierte Derivatisierungsmethoden in der BA-Analyse

Diese Werte dienen als Referenz fir die erwartete Leistungsfahigkeit der hier vorgestellten

Methode.
Parameter Typischer Bereich Referenz
Linearitatsbereich 0,05 - 10 mg/kg [4][6]

Korrelationskoeffizient (r?)

> 0,995

[5]

LOQ

0,02 - 0,5 mg/kg

[6]7]

Intra-Day Prézision (RSD)

<6%

[4][6]

Inter-Day Prézision (RSD)

<8%

[4]

| Wiederfindung | 85 - 115 % |[1][5] |
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Fazit

Die Derivatisierung von biogenen Aminen mit 1-Azetidinsulfonylchlorid stellt einen
vielversprechenden und neuartigen Ansatz fir die Lebensmittelanalytik dar. Das
vorgeschlagene Protokoll kombiniert eine robuste saure Extraktion mit einer effizienten
Derivatisierungsreaktion, die Analyten erzeugt, die ideal fur die hochempfindliche UPLC-
MS/MS-Analyse geeignet sind. Die Methode hat das Potenzial, eine schnelle, zuverlassige und
genaue Quantifizierung von sicherheitsrelevanten biogenen Aminen in einer Vielzahl von
komplexen Lebensmittelmatrices zu ermoglichen. Die experimentelle Validierung der hier
beschriebenen Parameter ist der ndchste entscheidende Schritt zur Etablierung dieser
Methode in der Routineanalytik.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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